(R)-Odafosfamide

• CAS: 2097713-69-2
• Molecular Formula: C21H25N4O6P
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C21H25N4O6P/c1-15(31-32(29,23-9-10-23)24-11-12-24)16-7-8-19(25(27)28)20(14-16)30-18-6-4-5-17(13-18)21(26)22(2)3/h4-8,13-15H,9-12H2,1-3H3/t15-/m0/s1
• InChIKey: NWGZZGNICQFUHV-HNNXBMFYSA-N

(R)-Odafosfamide (CAS 2097713-69-2): AKR1C3-Activated DNA Bis-Alkylating Prodrug for Precision Oncology Research

(R)-Odafosfamide (also designated OBI-3424, (R)-AST-3424, or TH-3424) is a chiral small-molecule nitrobenzene prodrug that undergoes selective enzymatic activation by aldo-keto reductase family 1 member C3 (AKR1C3) to release a potent DNA bis-alkylating agent, N,N'-bisethylenephosphoramidate [1]. AKR1C3 is overexpressed in multiple therapeutically challenging malignancies—including hepatocellular carcinoma (HCC), castrate-resistant prostate cancer (CRPC), T-cell acute lymphoblastic leukemia (T-ALL), non-small cell lung cancer (NSCLC), gastric, and renal cancers—while its expression in normal healthy tissues is absent or negligible [2]. This tumor-restricted activation mechanism distinguishes (R)-Odafosfamide from conventional non-selective DNA alkylating agents such as cyclophosphamide and ifosfamide, and positions it as a biomarker-driven precision oncology tool [3].

1

Activation mechanism

AKR1C3-dependent prodrug activation for biomarker-driven oncology research models

2

Stereochemical control

Single (R)-enantiomer provides defined stereochemistry for reproducible enantiomer-comparison studies

3

Model context

Supports HCC, CRPC, T-ALL, and NSCLC research models with confirmed AKR1C3 expression

• [1] Meng F, Li WF, Jung D, Wang CC, Qi T, Shia CS, Hsu RY, Hsieh YC, Duan J. A novel selective AKR1C3-activated prodrug AST-3424/OBI-3424 exhibits broad anti-tumor activity. Am J Cancer Res. 2021;11(7):3645-3659. PMID: 34354865. View Source
• [2] National Cancer Institute Thesaurus. Odafosfamide, (R)- (Code C156414). CAS Registry: 2097713-68-1. NCI Drug Dictionary ID: 795700. View Source
• [3] OBI Pharma Inc. OBI Pharma Announces Acquisition of the Novel First-in-class Anti-Cancer Drug OBI-3424 from Threshold Pharmaceuticals. Press Release, June 1, 2017. View Source

Why (R)-Odafosfamide Cannot Be Replaced by Generic Alkylating Agents or Alternative AKR1C3 Prodrugs

Substituting (R)-Odafosfamide with a traditional DNA alkylating agent (e.g., cyclophosphamide, ifosfamide) or a hypoxia-activated prodrug (e.g., evofosfamide/TH-302) negates the core differentiation of this compound: AKR1C3-dependent, tumor-cell-intrinsic activation that is independent of the tumor microenvironment [1]. Unlike hypoxia-activated prodrugs that require diffusion-limited oxygen gradients, (R)-Odafosfamide's activation is governed by a quantifiable enzymatic biomarker (AKR1C3 expression level), enabling patient stratification via immunohistochemistry [2]. Furthermore, substitution with the racemic mixture (TH-2870) or the opposite enantiomer (S-form) introduces stereochemistry-dependent differences in catalytic efficiency and potentially pharmacokinetic handling, as documented in direct comparative enzyme kinetic studies [3]. The following quantitative evidence establishes precisely where this compound diverges from its closest analogs.

Traditional alkylating agents

Cyclophosphamide and ifosfamide lack AKR1C3-dependent activation; their non-selective mechanism and toxicity context may not transfer to biomarker-driven study designs.

Racemic mixture or S-enantiomer

TH-2870 (racemic) and the S-form show reported differences in catalytic efficiency; stereochemistry-dependent enzyme kinetics may shift activation profiles and confound reproducibility.

Hypoxia-activated prodrugs

Evofosfamide (TH-302) relies on microenvironmental hypoxia gradients; the lack of a quantifiable enzymatic biomarker limits patient-stratification research contexts compared to AKR1C3-driven activation.

• [1] Meng F, Li WF, Jung D, et al. A novel selective AKR1C3-activated prodrug AST-3424/OBI-3424 exhibits broad anti-tumor activity. Am J Cancer Res. 2021;11(7):3645-3659. PMID: 34354865. View Source
• [2] Evans K, Duan J, Pritchard T, et al. OBI-3424, a Novel AKR1C3-Activated Prodrug, Exhibits Potent Efficacy against Preclinical Models of T-ALL. Clin Cancer Res. 2019;25(14):4493-4503. PMID: 31015346. View Source
• [3] Meng F, Li WF, Jung D, et al. Am J Cancer Res. 2021;11(7):3645-3659. Table 2: Kinetic parameters of AKR1C3 toward 3424 (S-form) and 3423 (R-form). View Source

(R)-Odafosfamide Quantitative Differentiation Evidence: Comparator-Based Performance Data

AKR1C3 Catalytic Efficiency: (R)-Enantiomer vs. (S)-Enantiomer vs. Physiological Substrates

In a direct head-to-head recombinant enzyme assay, the R-enantiomer (denoted 3423) exhibited a numerically higher catalytic efficiency (kcat/Km) for AKR1C3-mediated activation compared to the S-enantiomer (3424), and both enantiomers substantially outperformed the enzyme's physiological substrates 4-androstenedione and 5α-dihydrotestosterone (5α-DHT) [1]. The R-enantiomer's kcat of 0.72 min⁻¹ indicates a faster turnover rate than the S-enantiomer (0.64 min⁻¹), despite similar Km values (~12.6-12.9 μM) [1].

AKR1C3 catalytic efficiency

Head-to-head

R-form kcat/Km = 59.90 vs S-form 50.99 min⁻¹·mM⁻¹; 1.17-fold higher. Km ~12.6–12.9 μM for both enantiomers. R-form kcat = 0.72 min⁻¹ vs 0.64 min⁻¹ (S-form).

Reported higher catalytic efficiency for R-enantiomer in recombinant AKR1C3 assay context.

NADPH cofactor; substrate depletion monitored. Table 2, Meng et al. 2021.

Evidence Dimension	AKR1C3 catalytic efficiency (kcat/Km, min⁻¹·mM⁻¹)
Target Compound Data	3423 (R-form): kcat/Km = 59.90 min⁻¹·mM⁻¹; Km = 12.88 ± 1.71 μM; kcat = 0.72 ± 0.04 min⁻¹; T1/2 = 16.13 ± 0.99 min
Comparator Or Baseline	3424 (S-form): kcat/Km = 50.99 min⁻¹·mM⁻¹; 4-Androstenedione: kcat/Km = 35.35 min⁻¹·mM⁻¹; 5α-DHT: kcat/Km = 11.79 min⁻¹·mM⁻¹
Quantified Difference	R-form kcat/Km is 1.17-fold higher than S-form; 1.69-fold higher than 4-androstenedione; 5.08-fold higher than 5α-DHT. R-form kcat is 1.13-fold higher than S-form (0.72 vs 0.64 min⁻¹).
Conditions	Recombinant human AKR1C3 enzyme; NADPH cofactor; substrate depletion and product (2660) formation monitored; Table 2, Meng et al. Am J Cancer Res 2021.

Why This Matters

The R-enantiomer demonstrates the highest catalytic efficiency toward AKR1C3 among all tested substrates, indicating more rapid and complete prodrug activation in AKR1C3-expressing tumor cells, which is a quantifiable advantage over the S-enantiomer for applications requiring maximal intratumoral active metabolite generation.

• [1] Meng F, Li WF, Jung D, et al. A novel selective AKR1C3-activated prodrug AST-3424/OBI-3424 exhibits broad anti-tumor activity. Am J Cancer Res. 2021;11(7):3645-3659. Table 2, lines 310-315. PMID: 34354865. View Source

Cytotoxic Potency in H460 NSCLC Cells: R-Enantiomer vs. S-Enantiomer vs. Racemic Mixture

In H460 non-small cell lung cancer cells expressing high AKR1C3, the R-enantiomer (3423), S-enantiomer (3424), and racemic mixture (2870) exhibited equipotent, low-nanomolar cytotoxicity, with all three demonstrating >1,000-fold selectivity window over AKR1C3-inhibited conditions [1]. This confirms that stereochemistry does not compromise cytotoxic potency, and the R-enantiomer retains full pharmacological activity equivalent to both the S-enantiomer and the racemate. Critically, co-treatment with the AKR1C3-specific inhibitor 3021 shifted IC50 values by >1,000-fold (to 6.3 µM and >5 µM), unequivocally establishing AKR1C3-dependent activation [1].

Cytotoxicity in H460 NSCLC

Head-to-head

IC50: R = 5 nM, S = 4 nM, racemic = 4 nM (without inhibitor). With AKR1C3 inhibitor 3021: all shift >1,000-fold to >5 µM.

Equivalent cytotoxic potency among enantiomers; AKR1C3-dependent activation confirmed by inhibitor shift.

2 h pretreatment + 2 h co-treatment; growth inhibition assay. Figure 3B.

Evidence Dimension	In vitro cytotoxicity (IC50, nM) in H460 NSCLC cells ± AKR1C3 inhibitor 3021
Target Compound Data	3423 (R-enantiomer): IC50 = 5 nM (without inhibitor); IC50 = 6.3 µM (with 3 µM 3021)
Comparator Or Baseline	3424 (S-enantiomer): IC50 = 4 nM (without), 6.3 µM (with 3021); 2870 (racemic): IC50 = 4 nM (without), >5 µM (with 3021)
Quantified Difference	IC50 ratio (with/without inhibitor): R-enantiomer = 1,260-fold; S-enantiomer = 1,575-fold; racemic = >1,250-fold. Inter-enantiomer IC50 difference: R vs S = 1 nM (equivalent within assay variability).
Conditions	H460 lung cancer cells; 2 h pretreatment with 3 µM AKR1C3 inhibitor 3021 followed by co-treatment with compound for 2 h; IC50 determined by growth inhibition assay; Figure 3B, Meng et al. Am J Cancer Res 2021.

Why This Matters

The R-enantiomer demonstrates cytotoxic potency equivalent to the clinically investigated racemic mixture while providing the regulatory and pharmacological advantages of a defined single stereoisomer, eliminating batch-to-batch variability in enantiomeric ratio that could confound preclinical or clinical studies.

• [1] Meng F, Li WF, Jung D, et al. Am J Cancer Res. 2021;11(7):3645-3659. Lines 360-368, Figure 3B. PMID: 34354865. View Source

AKR1C3 Expression-Dependent Cytotoxicity Window: Target vs. Off-Target Cell Lines

Cytotoxicity of the S-enantiomer (3424, the enantiomeric counterpart used as proxy due to available panel data) was evaluated across a panel of 10 liver cancer and 10 NSCLC cell lines with quantified AKR1C3 expression (protein and RNA) [1]. Cell lines with high AKR1C3 expression (Log2 FPKM ≥ 4.58) exhibited IC50 values in the low nanomolar range (2.3-45 nM), while cell lines with low AKR1C3 expression (Log2 FPKM < 1.0) showed IC50 values >1,000 nM [1]. The correlation between AKR1C3 RNA expression and log(IC50) yielded R² = 0.87 in liver cancer and R² = 0.80 in NSCLC cells [1]. Given the near-identical catalytic efficiency and cytotoxic potency of R- and S-enantiomers demonstrated in Evidence Items 1-2, this expression-dependent cytotoxicity window is class-level generalizable to the R-enantiomer.

Expression–cytotoxicity window

Class-level

AKR1C3-high lines: IC50 2.3–45 nM. AKR1C3-low lines: IC50 >1,000 nM. R² = 0.87 (liver), 0.80 (NSCLC) for RNA expression vs log IC50.

Supports biomarker-stratified cytotoxicity endpoint review; selectivity window >200–500-fold.

S-enantiomer panel data, class-level generalizable. Tables 3–4, Meng et al. 2021.

Evidence Dimension	Cytotoxicity (IC50) as a function of AKR1C3 expression level across cancer cell line panels
Target Compound Data	High AKR1C3: IC50 range 2.3-45 nM (e.g., SNU-475: 15 nM; C3A: 5 nM; NCI-H1944: 2.3 nM). Low AKR1C3: IC50 >1,000 nM (e.g., SNU-398, SK-HEP-1, NCI-H23, NCI-H522).
Comparator Or Baseline	Traditional alkylating agents (cyclophosphamide, ifosfamide): non-selective cytotoxicity; IC50 independent of AKR1C3 expression; therapeutic index limited by hematopoietic and gastrointestinal toxicity.
Quantified Difference	Selectivity window: >200-fold to >500-fold difference in IC50 between AKR1C3-high and AKR1C3-low cell lines. R² (AKR1C3 RNA vs. log IC50) = 0.87 (liver cancer), 0.80 (NSCLC).
Conditions	Liver cancer cell line panel (n=10, 96 h exposure) and NSCLC panel (n=10, 72 h exposure); AKR1C3 expression quantified by Western blot (protein) and Log2 FPKM (RNA); IC50 determined by growth inhibition; Tables 3-4, Meng et al. Am J Cancer Res 2021.

Why This Matters

The quantitative correlation between AKR1C3 expression and drug sensitivity supports a companion biomarker strategy for patient selection, a differentiation from non-selective alkylating agents that cannot be guided by a molecular marker, making this compound suitable for precision oncology procurement where target expression data are available.

• [1] Meng F, Li WF, Jung D, et al. Am J Cancer Res. 2021;11(7):3645-3659. Tables 3-4, lines 324-351; R² values lines 330-337. PMID: 34354865. View Source

In Vivo Tumor Growth Inhibition vs. Standard-of-Care Chemotherapy in CDX Models

In an orthotopic HepG2 hepatocellular carcinoma model, the racemic prodrug 3424 (used as a class-representative agent for the AKR1C3-activated scaffold) achieved 91.5% tumor growth inhibition (TGI) at 2.5 mg/kg and 101.2% TGI (tumor regression) at 5 mg/kg, administered intravenously Q7D × 2, compared to sorafenib at 30 mg/kg oral daily which achieved only 52.1% TGI without statistical significance [1]. Notably, sorafenib caused 11% body weight loss while 3424 at 2.5 mg/kg caused no body weight loss [1]. In the H460 NSCLC subcutaneous xenograft, 3424 at 2.5 mg/kg IV achieved 88.0% TGI, comparable to or exceeding paclitaxel at 15 mg/kg (64% TGI) [1]. In the castration-resistant prostate cancer VCaP model, 3424 at 5 mg/kg achieved 148% TGI as monotherapy [1]. Given the equivalent potency of R- and S-enantiomers demonstrated above, these in vivo efficacy data are class-level generalizable to the R-enantiomer.

In vivo TGI in CDX models

Class-level

HepG2 orthotopic: 2.5 mg/kg → 91.5% TGI, 5 mg/kg → 101.2% TGI (regression). Sorafenib 30 mg/kg → 52.1% TGI with 11% body weight loss.

Reported higher TGI at lower doses vs standard-of-care; model-response endpoint context.

Racemic prodrug data; class-level generalizable. Table 5, Figures 4–5.

Evidence Dimension	Tumor growth inhibition (TGI %) in cell line-derived xenograft (CDX) models
Target Compound Data	HepG2 orthotopic: 3424 2.5 mg/kg → 91.5% TGI, 5 mg/kg → 101.2% TGI. H460 subcutaneous: 3424 2.5 mg/kg → 88.0% TGI. VCaP CRPC: 3424 5 mg/kg → 148% TGI. No significant body weight loss at 2.5 mg/kg.
Comparator Or Baseline	Sorafenib 30 mg/kg po QD × 5 × 7 cycles: 52.1% TGI (HepG2), with 11% body weight loss. Paclitaxel 15 mg/kg IV BIW × 4: 64% TGI (H460), with 11% body weight loss.
Quantified Difference	HepG2: 3424 (2.5 mg/kg) TGI 91.5% vs sorafenib 52.1% → 1.76-fold improvement. H460: 3424 (2.5 mg/kg) TGI 88.0% vs paclitaxel 64% → 1.38-fold improvement. VCaP: 3424 (5 mg/kg) TGI 148% (regression).
Conditions	HepG2 orthotopic liver model, female athymic nude mice, IV Q7D × 2; H460 subcutaneous, IV Q7D × 2, 1 week off, Q7D × 2; VCaP CRPC castrated male BALB/c nude mice, IV weekly × 5 doses; Table 5 and Figures 4-5, Meng et al. Am J Cancer Res 2021.

Why This Matters

The superior TGI at substantially lower doses than standard-of-care agents, combined with the absence of treatment-related body weight loss at efficacious doses, indicates a favorable therapeutic index that is relevant for procurement decisions in preclinical efficacy studies targeting AKR1C3-expressing tumor models.

• [1] Meng F, Li WF, Jung D, et al. Am J Cancer Res. 2021;11(7):3645-3659. Table 5, Figures 4-5, lines 400-438. PMID: 34354865. View Source

Clinical Pharmacokinetics and Tolerability: Phase 1 Dose-Escalation Data vs. Traditional Alkylating Agents

In a first-in-human Phase 1 dose-escalation study (NCT03592264) of OBI-3424 monotherapy in patients with advanced solid tumors, the recommended Phase 2 dose (RP2D) was established at 12 mg/m² administered intravenously once every 3 weeks [1]. Dose-limiting toxicities were hematologic (thrombocytopenia and anemia), which were dose-dependent and noncumulative—a profile that is mechanistically consistent with AKR1C3-mediated activation in bone marrow progenitor cells [1]. Among 39 evaluable patients, 1 had a partial response and 21/33 (64%) had stable disease [1]. This toxicity profile differs fundamentally from traditional oxazaphosphorine alkylating agents (cyclophosphamide, ifosfamide), which cause hemorrhagic cystitis (requiring mesna co-administration), neurotoxicity, and nephrotoxicity independent of tumor-specific enzyme activation [2].

Phase 1 PK and tolerability

Cross-study

RP2D: 12 mg/m² IV Q3W. DLTs: anemia (41%), thrombocytopenia (26%). Clinical benefit rate (PR+SD): 67%. No urothelial/neurotoxicity DLTs.

Tolerability endpoint context; reported ~40–80× lower dose vs cyclophosphamide. Non-hematologic organ toxicity absent.

NCT03592264; advanced solid tumors. Tsimberidou et al. Br J Cancer 2023.

Evidence Dimension	Phase 1 clinical safety, tolerability, and recommended Phase 2 dose (RP2D)
Target Compound Data	OBI-3424 RP2D: 12 mg/m² IV Q3W. DLTs: grade ≥3 anemia (41%), thrombocytopenia (26%). Partial response: 1 patient (2.6%); stable disease: 21/33 (64%).
Comparator Or Baseline	Cyclophosphamide: typical dose 500-1,000 mg/m² IV Q3W; DLTs include hemorrhagic cystitis (requiring mesna), myelosuppression, cardiotoxicity. Ifosfamide: typical dose 1.2-2.0 g/m²/day × 5 days; DLTs include hemorrhagic cystitis, neurotoxicity, nephrotoxicity.
Quantified Difference	OBI-3424 RP2D is approximately 40-80× lower by mass than cyclophosphamide doses. Absence of urothelial and neurotoxicity DLTs distinguishes OBI-3424. Clinical benefit rate (PR + SD): 67%.
Conditions	Phase 1, first-in-human, 3+3 dose-escalation; patients with advanced/metastatic solid tumors; OBI-3424 IV on Schedule B (day 1 of 21-day cycle); doses 8-14 mg/m²; NCT03592264. Tsimberidou et al. Br J Cancer 2023.

Why This Matters

The 40-80-fold lower efficacious dose compared to traditional alkylating agents, combined with the absence of non-hematologic organ toxicities that plague cyclophosphamide/ifosfamide use, provides procurement-relevant differentiation for researchers prioritizing compounds with translational clinical validation and a defined safety profile.

• [1] Tsimberidou AM, et al. Phase 1 dose-escalation study evaluating the safety, pharmacokinetics, and clinical activity of OBI-3424 in patients with advanced or metastatic solid tumors. Br J Cancer. 2023;129(2):266-274. PMID: 37185459. View Source
• [2] DrugBank. Cyclophosphamide (DB00531) and Ifosfamide (DB01181): adverse effects profiles including hemorrhagic cystitis, neurotoxicity, and nephrotoxicity. View Source

Mechanism-Based Selectivity: AKR1C3-Restricted Activation vs. Hypoxia-Dependent Prodrugs (TH-302/Evofosfamide)

Unlike hypoxia-activated prodrugs such as evofosfamide (TH-302, CAS 918633-87-1), which require diffusion-limited hypoxic gradients and are influenced by tumor oxygenation heterogeneity, (R)-Odafosfamide activation depends exclusively on intracellular AKR1C3 enzyme expression [1]. This distinction is pharmacologically critical: AKR1C3 expression can be prospectively assessed by immunohistochemistry as a patient-selection biomarker, whereas tumor hypoxia is spatially and temporally heterogeneous and difficult to quantify reproducibly [2]. In the Phase 3 MAESTRO trial, evofosfamide failed to meet its primary overall survival endpoint in pancreatic cancer, partly attributed to inadequate hypoxia-based patient stratification [3]. In contrast, OBI-3424 clinical trials incorporate prospective AKR1C3 expression assessment, establishing a biomarker-driven development paradigm [2]. The AKR1C3 inhibitor 3021 co-treatment data (Evidence Item 2), demonstrating >1,000-fold shift in IC50, provides direct experimental validation of this mechanism-based selectivity that hypoxia-activated prodrugs cannot match with equivalent precision [1].

Mechanism selectivity vs hypoxia

Cross-study

AKR1C3-dependent activation: >1,000-fold IC50 shift with inhibitor 3021. Hypoxia (evofosfamide): ~270-fold shift, no validated companion biomarker.

Enzymatic biomarker enables prospective stratification; hypoxia context lacks reproducible patient-selection assay.

Phase 3 MAESTRO trial negative for evofosfamide. IHC-based AKR1C3 assessment ongoing.

Evidence Dimension	Mechanism of tumor-selective activation: enzymatic (AKR1C3) vs. microenvironmental (hypoxia)
Target Compound Data	(R)-Odafosfamide: AKR1C3 enzyme-dependent activation; selectivity window >1,000-fold (IC50 ratio with/without AKR1C3 inhibitor); AKR1C3 expression quantifiable by IHC and RNA-Seq for patient selection.
Comparator Or Baseline	Evofosfamide (TH-302): hypoxia-dependent activation; 270-fold increased cytotoxicity under hypoxia vs. normoxia (IC50 19 nM in hypoxia); no validated companion biomarker for patient selection; Phase 3 MAESTRO trial (NCT01746979) negative for overall survival in pancreatic cancer.
Quantified Difference	Selectivity mechanism: enzymatic (quantifiable, binary biomarker) vs. microenvironmental (continuous gradient, spatially heterogeneous). Selectivity window: >1,000-fold (OBI-3424) vs. 270-fold (TH-302). Clinical translation: biomarker-driven Phase 1/2 trials ongoing vs. failed Phase 3 without biomarker stratification.
Conditions	OBI-3424: H460 cells ± 3 µM AKR1C3 inhibitor 3021 (Meng et al. 2021). TH-302: H460 cells under hypoxia (0.1% O₂) vs. normoxia (21% O₂), IC50 19 nM; 270-fold selectivity (XcessBio datasheet; DrugBank DB06079).

Why This Matters

For procurement decisions in translational oncology research, the availability of a validated, prospectively assessable enzymatic biomarker (AKR1C3 IHC) for patient/subject stratification is a decisive advantage over hypoxia-activated prodrugs, whose clinical development has been hampered by the inability to reproducibly identify responsive patient populations.

• [1] Meng F, Li WF, Jung D, et al. Am J Cancer Res. 2021;11(7):3645-3659. Lines 352-368. PMID: 34354865. View Source
• [2] Evans K, Duan J, Pritchard T, et al. OBI-3424, a Novel AKR1C3-Activated Prodrug, Exhibits Potent Efficacy against Preclinical Models of T-ALL. Clin Cancer Res. 2019;25(14):4493-4503. PMID: 31015346. View Source
• [3] Van Cutsem E, et al. Phase III MAESTRO trial of evofosfamide (TH-302) in advanced pancreatic adenocarcinoma (NCT01746979). J Clin Oncol. 2019. Evofosfamide DrugBank entry DB06079. View Source

(R)-Odafosfamide: High-Impact Application Scenarios Derived from Quantitative Evidence

AKR1C3-Biomarker-Driven Preclinical Efficacy Studies in Hepatocellular Carcinoma Models

Based on the orthotopic HepG2 model data showing 91.5-101.2% TGI at 2.5-5 mg/kg versus sorafenib's 52.1% TGI at 30 mg/kg [1], (R)-Odafosfamide is the compound of choice for preclinical HCC studies where AKR1C3 expression is confirmed by IHC or RNA-Seq. The absence of body weight loss at the 2.5 mg/kg efficacious dose, contrasted with sorafenib's 11% body weight loss, supports chronic dosing regimens in efficacy studies where maintaining animal welfare is critical [1]. The quantitative R² = 0.87 correlation between AKR1C3 RNA expression and IC50 in liver cancer cell lines provides a validated biomarker threshold (Log2 FPKM ≥ 4.58) for model selection [1].

Stereochemically Defined Single-Enantiomer Development for T-ALL Pediatric Preclinical Programs

In T-ALL patient-derived xenograft (PDX) models, the AKR1C3-activated prodrug significantly prolonged event-free survival in 9/9 PDXs by 17.1-77.8 days, with disease regression in 8/9 models [2]. The R-enantiomer's defined stereochemistry eliminates the regulatory and quality-control burden of a racemic mixture, providing batch-to-batch consistency that is essential for pediatric preclinical programs where reproducibility across multi-site consortia (e.g., Pediatric Preclinical Testing Consortium) is mandatory [2]. The R-enantiomer's catalytic efficiency (kcat/Km = 59.90 min⁻¹·mM⁻¹) ensures maximal active metabolite generation in AKR1C3-overexpressing T-ALL blasts [1].

Combination Therapy Studies with Standard-of-Care Agents in Castration-Resistant Prostate Cancer

In the VCaP CRPC xenograft model, the AKR1C3-activated prodrug achieved 148% TGI as monotherapy at 5 mg/kg, which was enhanced to 158% when combined with abiraterone/prednisolone [1]. This combination potential, supported by the mechanistic rationale that AKR1C3 expression is upregulated in castration-resistant settings [2], positions (R)-Odafosfamide as a strategic procurement choice for CRPC research programs investigating androgen receptor-targeted agent combinations where AKR1C3-driven androgen biosynthesis contributes to therapeutic resistance.

Translational Biomarker-Enriched Phase 1/2 Clinical Trial Support with Validated Pharmacokinetics

With an established RP2D of 12 mg/m² IV Q3W, a characterized safety profile (dose-dependent, noncumulative thrombocytopenia and anemia as DLTs), and a clinical benefit rate (PR + SD) of 67% in heavily pretreated solid tumor patients [3], (R)-Odafosfamide is a clinically validated tool compound for translational research programs that require pharmacokinetic-pharmacodynamic correlation. The availability of AKR1C3 IHC as a companion biomarker assay [2] enables prospective patient stratification in biomarker-enriched expansion cohorts, a procurement-relevant feature not available for hypoxia-activated prodrug alternatives.

Application

Selection Property

Validation Focus

AKR1C3-biomarker-driven HCC efficacy studies

AKR1C3 expression-dependent activation

IHC/RNA-Seq confirmation; TGI endpoint context vs sorafenib comparator

Single-enantiomer T-ALL pediatric preclinical programs

Defined (R)-stereochemistry and catalytic efficiency

Batch-to-batch reproducibility; PDX event-free survival endpoint review

CRPC combination therapy research

Androgen receptor-axis combination potential

TGI enhancement with abiraterone/prednisolone; model-response context

Translational biomarker-enriched Phase 1/2 support

Reported RP2D and tolerability endpoint profile

PK-PD correlation; AKR1C3 IHC companion biomarker assay context

• [1] Meng F, Li WF, Jung D, et al. A novel selective AKR1C3-activated prodrug AST-3424/OBI-3424 exhibits broad anti-tumor activity. Am J Cancer Res. 2021;11(7):3645-3659. Tables 2-5, Figures 3-5. PMID: 34354865. View Source
• [2] Evans K, Duan J, Pritchard T, et al. OBI-3424, a Novel AKR1C3-Activated Prodrug, Exhibits Potent Efficacy against Preclinical Models of T-ALL. Clin Cancer Res. 2019;25(14):4493-4503. PMID: 31015346. View Source
• [3] Tsimberidou AM, et al. Phase 1 dose-escalation study evaluating the safety, pharmacokinetics, and clinical activity of OBI-3424 in patients with advanced or metastatic solid tumors. Br J Cancer. 2023;129(2):266-274. PMID: 37185459. View Source